N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide

• Molecular Formula: C17H14ClN3O5S
• Molecular Weight: 407.8 g/mol
• IUPAC Name: N-(4-carbamoylphenyl)-2-chloro-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C17H14ClN3O5S/c18-14-9-12(21-15(22)7-8-27(21,25)26)5-6-13(14)17(24)20-11-3-1-10(2-4-11)16(19)23/h1-6,9H,7-8H2,(H2,19,23)(H,20,24)
• InChI Key: MJAIDFQSSURUNF-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)N(C1=O)C2=CC(=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)N)Cl

Description

N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a compound that has been studied for its potential use in scientific research. This compound, also known as isoxazole-9, has shown promise in a variety of applications, including as a tool for studying biological mechanisms and as a potential therapeutic agent. In

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been used in a variety of scientific research applications. One of the most promising uses of this compound is as a tool for studying biological mechanisms. It has been shown to interact with a number of different proteins and enzymes, making it a valuable tool for investigating the function of these molecules. Additionally, it has been used in studies of cancer cell growth and differentiation, as well as in studies of inflammation and immune system function.

Mechanism of Action

The mechanism of action of N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is not fully understood. However, it has been shown to interact with a number of different proteins and enzymes, suggesting that it may have multiple mechanisms of action. Some studies have suggested that it may act as an inhibitor of certain enzymes, while others have suggested that it may modulate the activity of specific signaling pathways.
Biochemical and Physiological Effects:
N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and to modulate the activity of specific signaling pathways involved in inflammation and immune system function. Additionally, it has been shown to have antioxidant properties, which may be beneficial in a variety of contexts.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide in lab experiments is its ability to interact with a variety of different proteins and enzymes. This makes it a valuable tool for investigating the function of these molecules in a variety of contexts. Additionally, it has been shown to have a relatively low toxicity profile, which may make it a safer alternative to other compounds that are commonly used in scientific research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are a number of potential future directions for research on N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One area of interest is the development of new therapeutic agents based on this compound. It has shown promise in inhibiting cancer cell growth and modulating immune system function, and further research may lead to the development of new drugs for these indications. Additionally, further studies are needed to fully understand the mechanism of action of this compound, which may lead to new insights into the function of specific proteins and enzymes. Finally, there is potential for this compound to be used as a tool for studying the effects of oxidative stress on cellular function, which may have implications for a wide range of diseases and conditions.

Synthesis Methods

The synthesis of N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide involves a series of chemical reactions. The starting material for the synthesis is 4-aminobenzoic acid, which is converted to 4-(aminocarbonyl)phenyl isothiocyanate. This compound is then reacted with 2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzene to form N-[4-(aminocarbonyl)phenyl]-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. The synthesis method has been described in detail in a number of scientific publications.